Cas no 2287279-81-4 (Cyclobutanesulfonyl chloride, 3-(phenylmethoxy)-, trans-)

• Product Name: Cyclobutanesulfonyl chloride, 3-(phenylmethoxy)-, trans-
• CAS No: 2287279-81-4
• MF: C₁₁H₁₃ClO₃S
• MW: 260.737121343613
• CID: 6430073
• PubChem ID: 58380535
• Update Time: 2025-05-22

Cyclobutanesulfonyl chloride, 3-(phenylmethoxy)-, trans- Chemical and Physical Properties

Names and Identifiers

• 1303510-64-6
• 3-(benzyloxy)cyclobutane-1-sulfonyl chloride
• 3-benzyloxy-cyclobutanesulfonyl chloride
• AT20642
• AT20643
• AUYZABLHRWXAHI-UHFFFAOYSA-N
• SCHEMBL1869874
• EN300-6738826
• EN300-681281
• 2287279-81-4
• CHEMHERE CHEM11131
• TRANS-3-(BENZYLOXY)CYCLOBUTANE-1-SULFONYL CHLORIDE
• (1r,3r)-3-(benzyloxy)cyclobutane-1-sulfonyl chloride
• 3-phenylmethoxycyclobutane-1-sulfonyl chloride
• Cyclobutanesulfonyl chloride, 3-(phenylmethoxy)-, trans-

• Inchi： 1S/C11H13ClO3S/c12-16(13,14)11-6-10(7-11)15-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2/t10-,11-
• InChI Key： AUYZABLHRWXAHI-XYPYZODXSA-N
• SMILES： [C@@H]1(S(Cl)(=O)=O)C[C@@H](OCC2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 260.0273931g/mol
• Monoisotopic Mass: 260.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 366.8±31.0 °C(Predicted)

Additional information on Cyclobutanesulfonyl chloride, 3-(phenylmethoxy)-, trans-

Cyclobutanesulfonyl Chloride, 3-(phenylmethoxy)-, trans- (CAS No. 2287279-81-4)

Cyclobutanesulfonyl chloride, 3-(phenylmethoxy)-, trans- is a highly specialized organic compound with the CAS registry number 2287279-81-4. This compound belongs to the class of sulfonyl chlorides and is characterized by its unique cyclobutane ring structure and a phenylmethoxy substituent in the trans configuration. The compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology due to its versatile reactivity and potential applications in drug design and advanced materials.

The molecular structure of Cyclobutanesulfonyl chloride, 3-(phenylmethoxy)-, trans- comprises a cyclobutane ring fused with a sulfonyl chloride group. The phenylmethoxy substituent adds an aromatic dimension to the molecule, enhancing its electronic properties and reactivity. This combination makes it an attractive candidate for various chemical transformations, including nucleophilic substitutions and cross-coupling reactions. Recent studies have highlighted its utility in constructing complex molecular architectures with high precision.

One of the most notable applications of Cyclobutanesulfonyl chloride, 3-(phenylmethoxy)-, trans- is in the synthesis of bioactive molecules. Researchers have exploited its reactivity to develop novel scaffolds for drug discovery. For instance, the compound has been used as an intermediate in the preparation of kinase inhibitors and other therapeutic agents targeting various diseases. Its ability to undergo selective transformations under mild conditions has made it a valuable tool in medicinal chemistry.

In addition to its role in drug discovery, Cyclobutanesulfonyl chloride, 3-(phenylmethoxy)-, trans- has found applications in materials science. The compound's unique electronic properties make it suitable for use in the development of advanced polymers and functional materials. Recent advancements in polymer chemistry have demonstrated its potential as a building block for high-performance polymers with tailored mechanical and electronic properties.

The synthesis of Cyclobutanesulfonyl chloride, 3-(phenylmethoxy)-, trans- involves a multi-step process that typically begins with the preparation of the corresponding sulfonic acid derivative. The introduction of the phenylmethoxy group is achieved through nucleophilic substitution or coupling reactions, followed by conversion to the sulfonyl chloride using standard methodologies. The trans configuration is often achieved through stereochemical control during the synthesis steps.

From an environmental perspective, understanding the fate and behavior of Cyclobutanesulfonyl chloride, 3-(phenylmethoxy)-, trans- is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its degradation pathways under various environmental conditions, including aqueous and soil-based systems. These investigations aim to ensure that the compound's use aligns with sustainable practices and minimizes ecological risks.

In conclusion, Cyclobutanesulfonyl chloride, 3-(phenylmethoxy)-, trans- (CAS No. 2287279-81-4) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and reactivity continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical applications.